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Cat. No.: B1259727

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of benthiavalicarb's cross-resistance profile
with other key fungicides, supported by experimental data. The information is intended to assist
researchers in understanding the resistance landscape and in developing effective disease
management strategies.

Introduction to Benthiavalicarb and Fungicide
Resistance

Benthiavalicarb is a fungicide belonging to the carboxylic acid amide (CAA) group, classified
under FRAC Code 40. Its mode of action involves the inhibition of cellulose synthase, a crucial
enzyme for cell wall development in oomycete pathogens. The emergence of fungicide
resistance is a significant threat to effective disease control. Cross-resistance, where
resistance to one fungicide confers resistance to others, is a critical consideration in fungicide
selection and rotation programs. This guide focuses on the cross-resistance patterns observed
between benthiavalicarb and other fungicides, particularly within the CAA group.

Cross-Resistance Profile of Benthiavalicarb

Studies have demonstrated a high level of cross-resistance among fungicides within the CAA
group. This means that pathogen populations resistant to one CAA fungicide are likely to
exhibit reduced sensitivity to other fungicides in the same group, including benthiavalicarb.
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Quantitative Data on Fungicide Sensitivity

The following tables summarize the 50% effective concentration (EC50) values for

benthiavalicarb and other fungicides against various oomycete pathogens. It is important to

note that these values are derived from different studies and methodologies, and direct

comparisons should be made with caution.

Table 1. EC50 Values (nug/mL) of CAA Fungicides against Plasmopara viticola

Baseline Mean

Fungicide Chemical Group EC50 (Sensitive Reference
Isolates)
Benthiavalicarb- Valinamide
_ 0.604 + 0.215 [1]
isopropyl Carbamate
) Valinamide Not explicitly found in
Iprovalicarb )
Carbamate a comparative table

Dimethomorph Cinnamic Acid Amide

Not explicitly found in

a comparative table

Mandipropamid Mandelic Acid Amide

Not explicitly found in

a comparative table

Note: A study on 105 Plasmopara viticola isolates determined the baseline sensitivity for

benthiavalicarb-isopropyl. The same study found no cross-resistance between

benthiavalicarb-isopropyl, fluxapyroxad, ametoctradin, and famoxadone.[1]

Table 2: EC50 Values (pg/mL) of Fungicides against Phytophthora infestans
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. . . EC50 Range
Fungicide Chemical Group . Reference
(Sensitive Isolates)
) ) Valinamide Not explicitly found in
Benthiavalicarb )
Carbamate a comparative table
Dimethomorph Cinnamic Acid Amide 0.086 - 0.218 [2]
Mandipropamid Mandelic Acid Amide 0.008 - 0.037 [2]
0.02 - 2.98 (for
Mefenoxam ) ) )
Phenylamide Mandipropamid [3]
(Metalaxyl-M)

sensitive isolates)

Note: The data for dimethomorph and mandipropamid are from a study on Brazilian isolates of

Phytophthora infestans.[2] The mefenoxam data is from a study on Israeli and European

isolates.[3]

Table 3: Cross-Resistance between Iprovalicarb and Other Fungicides against Phytophthora

capsici
) EC50 (pg/mL) - EC50 (ug/mL) - )
o Chemical o ] Resistance
Fungicide Sensitive Resistant
Group Factor (RF)*
Isolate (PC-4) Isolate (R-1)
Valinamide
Iprovalicarb 0.28 >100 >357
Carbamate
Cinnamic Acid
Flumorph ) 0.12 2.54 21.2
Amide
) Cinnamic Acid
Dimethomorph ] 0.15 3.87 25.8
Amide
_ _ Mandelic Acid
Mandipropamid ) 0.04 >100 >2500
Amide
Metalaxyl Phenylamide 0.02 0.02 1.0
] Quinone outside
Azoxystrobin o 0.09 1.1
Inhibitor (Qol)
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Resistance Factor (RF) is calculated as the EC50 of the resistant isolate divided by the EC50
of the sensitive isolate.[4]

Experimental Protocols

Mycelial Growth Inhibition Assay (for EC50
Determination)

This protocol is a standard method for determining the in vitro sensitivity of a fungal or
oomycete pathogen to a fungicide.

1. Isolate Preparation:

e The pathogen is cultured on a suitable agar medium (e.g., V8 juice agar for Phytophthora
spp.) to obtain actively growing mycelium.

2. Fungicide Stock and Working Solutions:

o A stock solution of the fungicide is prepared in an appropriate solvent (e.g., dimethyl
sulfoxide - DMSO).
» Serial dilutions are made to create a range of working concentrations.

3. Preparation of Fungicide-Amended Media:

e The fungicide working solutions are added to the molten agar medium after autoclaving and
cooling to approximately 45-50°C.

e The final concentrations should bracket the expected EC50 value. A control medium with
only the solvent is also prepared.

e The amended agar is poured into sterile Petri dishes.

4. Inoculation:

e Mycelial plugs (typically 5-7 mm in diameter) are taken from the margin of an actively
growing colony of the pathogen.
» Asingle plug is placed at the center of each fungicide-amended and control plate.

5. Incubation:
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The inoculated plates are incubated in the dark at the optimal growth temperature for the
pathogen (e.g., 20-25°C).

. Data Collection and Analysis:

The colony diameter is measured in two perpendicular directions at regular intervals until the
mycelium on the control plate reaches the edge of the dish.

The percentage of mycelial growth inhibition is calculated for each fungicide concentration
relative to the control.

The EC50 value is determined by probit analysis or by plotting the percentage of inhibition
against the logarithm of the fungicide concentration.

Leaf Disc Assay (for Plasmopara viticola)

This in vivo method is commonly used for obligate biotrophs like Plasmopara viticola.

1

ol

. Plant Material:
Young, fully expanded leaves from susceptible grapevine cultivars are used.
. Fungicide Application:

Leaf discs (typically 1-2 cm in diameter) are punched from the leaves.

The discs are floated, adaxial side up, on aqueous solutions containing a range of fungicide
concentrations in multi-well plates or Petri dishes. Control discs are floated on water with the
corresponding solvent concentration.

. Inoculation:

A suspension of P. viticola sporangia is prepared in sterile distilled water.
A droplet of the sporangial suspension is placed on the center of each leaf disc.

. Incubation:

The plates are incubated under conditions of high humidity and controlled temperature and
light to allow for infection and disease development.

. Disease Assessment:
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o After a set incubation period (e.g., 5-7 days), the percentage of the leaf disc area covered by
sporulation is visually assessed.

» The percentage of disease inhibition is calculated for each fungicide concentration relative to
the control.

e The EC50 value is determined as described for the mycelial growth inhibition assay.

Signaling Pathways and Experimental Workflows

Fungicide Resistance Selection and Confirmation
Workflow

The following diagram illustrates a typical workflow for selecting for fungicide resistance in a
pathogen population and confirming the resistance profile.
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Caption: Workflow for selecting and confirming fungicide resistance.

Proposed Mode of Action of CAA Fungicides

The diagram below illustrates the proposed mechanism of action for Carboxylic Acid Amide
(CAA) fungicides, including benthiavalicarb.
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Caption: Proposed inhibition of cellulose synthesis by CAA fungicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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